Cas no 13402-51-2 (Benzenecarbothioicacid, S-(phenylmethyl) ester)

• Product Name: Benzenecarbothioicacid, S-(phenylmethyl) ester
• CAS No: 13402-51-2
• MF: C₁₄H₁₂OS
• MW: 228.309482574463
• CID: 147247
• PubChem ID: 25954
• Update Time: 2025-04-19

Benzenecarbothioicacid, S-(phenylmethyl) ester Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioicacid, S-(phenylmethyl) ester
• S-benzyl benzenecarbothioate
• Tibenzate
• (S)-benzyl benzenecarbothioate
• benzyl benzothioate
• Benzyl thiobenzoate
• S-Benzyl benzothioate
• S-Benzyl thiobenzoate
• thiobenzoic acid S-benzyl ester
• Tibenzato [INN-Spanish]
• Tibenzatum [INN-Latin]
• Nsc79263
• Wln: rvs1r
• Benzyl thiolbenzoate
• Thiobenzoic acid S-benzyl
• Benzoic acid, thio-, S-benzyl ester
• Thiobenzoic acid, S-benzyl ester
• AKOS002346585
• NS00122412
• alpha-Toluenethiol, benzoate
• Tibenzatum
• Benzenecarbothioic acid, S-(phenylmethyl) ester
• (benzylsulfanyl)(phenyl)methanone
• DTXSID90158463
• s-(Phenylmethyl)benzenecarbothioate
• SR-01000884008
• UNII-0I93JSA6L6
• Tibenzato
• 0I93JSA6L6
• CHEMBL2107077
• AI3-16937
• NSC 79263
• Benzoic acid, S-benzyl ester
• BRN 2049281
• Q27236811
• SCHEMBL2110094
• Tibenzate [INN]
• 13402-51-2
• SR-01000884008-1
• NSC-79263

• Inchi： 1S/C14H12OS/c15-14(13-9-5-2-6-10-13)16-11-12-7-3-1-4-8-12/h1-10H,11H2
• InChI Key： IXTYVGVNWHFZBK-UHFFFAOYSA-N
• SMILES： S(C(C1C=CC=CC=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 228.06100
• Monoisotopic Mass: 228.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4A^2
• XLogP3: 3.8

Experimental Properties

• Density: 1.1696 (rough estimate)
• Melting Point: 39.5°C
• Boiling Point: 340.12°C (rough estimate)
• Flash Point: 146.5°C
• Refractive Index: 1.5700 (estimate)
• PSA: 42.37000
• LogP: 3.76020

Benzenecarbothioicacid, S-(phenylmethyl) ester Security Information

• Storage Condition：Ventilation and low temperature drying

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives